(3-Ethoxypropyl)(thiophen-3-ylmethyl)amine
Overview
Description
(3-Ethoxypropyl)(thiophen-3-ylmethyl)amine is an organic compound with the molecular formula C10H17NOS and a molecular weight of 199.31 g/mol . This compound is characterized by the presence of an ethoxypropyl group and a thiophen-3-ylmethyl group attached to an amine functional group. It is primarily used in research and development settings.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-Ethoxypropyl)(thiophen-3-ylmethyl)amine typically involves the reaction of thiophen-3-ylmethanol with 3-ethoxypropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .
Industrial Production Methods
While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, pressure, and catalyst concentration, to achieve higher yields and purity on an industrial scale .
Chemical Reactions Analysis
Types of Reactions
(3-Ethoxypropyl)(thiophen-3-ylmethyl)amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can convert the thiophene ring to a dihydrothiophene derivative.
Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Dihydrothiophene derivatives.
Substitution: Various alkylated or acylated amine derivatives.
Scientific Research Applications
(3-Ethoxypropyl)(thiophen-3-ylmethyl)amine has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (3-Ethoxypropyl)(thiophen-3-ylmethyl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
- (3-Methoxypropyl)(thiophen-3-ylmethyl)amine
- (3-Butoxypropyl)(thiophen-3-ylmethyl)amine
- (3-Ethoxypropyl)(thiophen-2-ylmethyl)amine
Uniqueness
(3-Ethoxypropyl)(thiophen-3-ylmethyl)amine is unique due to the specific combination of its functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it valuable for specific research and industrial applications .
Properties
Molecular Formula |
C10H17NOS |
|---|---|
Molecular Weight |
199.32 g/mol |
IUPAC Name |
3-ethoxy-N-(thiophen-3-ylmethyl)propan-1-amine |
InChI |
InChI=1S/C10H17NOS/c1-2-12-6-3-5-11-8-10-4-7-13-9-10/h4,7,9,11H,2-3,5-6,8H2,1H3 |
InChI Key |
YBTFWTHXFRMYEC-UHFFFAOYSA-N |
Canonical SMILES |
CCOCCCNCC1=CSC=C1 |
Origin of Product |
United States |
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